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Compound of Interest

Compound Name: JNJ-61803534

Cat. No.: B10854626 Get Quote

Essential Safety and Handling Guide for JNJ-
61803534
For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling and disposal

of JNJ-61803534, a potent and selective RORγt inverse agonist intended for research use

only. Given that the development of this compound was terminated due to adverse findings in

an embryo-fetal study, extreme caution is advised.

Compound Information
Property Value

CAS Number 1917306-14-9

Molecular Formula C23H23Cl2F6N3O4S

Molecular Weight 622.40 g/mol

Appearance Solid powder

Primary Hazard Potential reproductive toxicity

Health and Safety Precautions

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b10854626?utm_src=pdf-interest
https://www.benchchem.com/product/b10854626?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10854626?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


JNJ-61803534 is a bioactive molecule with potential health risks that are not fully

characterized. Preclinical studies have indicated that it is well-tolerated in single ascending

doses in humans up to 200 mg[1][2][3]. However, its development was halted due to findings in

a rabbit embryo-fetal study, suggesting potential reproductive hazards[4]. Therefore, stringent

adherence to safety protocols is mandatory.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is essential to minimize exposure. The following table outlines

the minimum required PPE for handling JNJ-61803534 in solid and solution forms.

PPE Category
Solid Form (Weighing,
Aliquoting)

Solution Form (DMSO,
etc.)

Gloves
Double-gloving with nitrile

gloves

Double-gloving with nitrile

gloves

Eye Protection Chemical splash goggles Chemical splash goggles

Lab Coat Standard laboratory coat
Chemical-resistant laboratory

coat

Respiratory N95 or higher-rated respirator
Not generally required if

handled in a fume hood

Other Disposable sleeves Disposable sleeves

Experimental Workflow and Handling
The following diagram outlines the standard operational workflow for handling JNJ-61803534,

from receiving to disposal.
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JNJ-61803534 Handling Workflow

Receiving and Storage

Preparation

Experimentation

Waste Disposal

Receive Compound

Store at -20°C (long-term) or 0-4°C (short-term)

Weigh Solid in Ventilated Enclosure

Dissolve in Appropriate Solvent (e.g., DMSO)

Perform In Vitro / In Vivo Experiments

Dispose of Contaminated Solid Waste Dispose of Contaminated Liquid Waste

Click to download full resolution via product page

JNJ-61803534 Handling Workflow

Storage and Stability

Proper storage is critical to maintain the integrity of JNJ-61803534.
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Condition Duration

Short-term 0 - 4°C (days to weeks)

Long-term -20°C (months to years)

Stock solutions should be aliquoted to avoid repeated freeze-thaw cycles[5].

Disposal Plan
All materials contaminated with JNJ-61803534 must be treated as hazardous waste.

Waste Segregation and Disposal

Waste Type Disposal Procedure

Solid Waste

(e.g., contaminated gloves, weigh boats, pipette

tips) Collect in a dedicated, sealed, and clearly

labeled hazardous waste container.

Liquid Waste

(e.g., unused solutions, contaminated solvents)

Collect in a dedicated, sealed, and clearly

labeled hazardous waste container. Do not mix

with other chemical waste streams unless

compatibility is confirmed.

Sharps
(e.g., needles) Dispose of in a designated

sharps container for hazardous chemical waste.

All waste must be disposed of in accordance with local, state, and federal regulations. Consult

your institution's Environmental Health and Safety (EHS) department for specific guidelines.

Emergency Procedures
Spill Response

In the event of a spill, the following logical steps should be taken to ensure safety and proper

cleanup.
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JNJ-61803534 Spill Response

Evacuate Immediate Area

Alert Colleagues and Supervisor

Assess Spill Size and Nature

Small Spill: Use Chemical Spill Kit

Small

Large Spill: Contact EHS

Large

Decontaminate Area and Equipment

Dispose of Cleanup Materials as Hazardous Waste
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JNJ-61803534 Spill Response

Personnel Exposure

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b10854626?utm_src=pdf-body-img
https://www.benchchem.com/product/b10854626?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10854626?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Exposure Route Immediate Action

Skin Contact

Immediately wash the affected area with soap

and water for at least 15 minutes. Remove

contaminated clothing.

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, lifting the upper

and lower eyelids.

Inhalation Move to fresh air.

Ingestion Do NOT induce vomiting.

In all cases of exposure, seek immediate medical attention and provide the Safety Data Sheet

(if available) or this document to the medical personnel.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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